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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-chloropyridin-2-yl)benzamide is a molecule belonging to the benzamide class of

compounds, a versatile scaffold known for a wide range of biological activities. While specific

research on this particular derivative is limited in publicly available literature, this guide provides

a comprehensive overview based on established chemical principles and data from closely

related analogues. This document covers its chemical identity, a proposed synthetic route, and

potential biological significance, offering a valuable resource for researchers interested in the

exploration of novel benzamide derivatives for drug discovery and development.

Chemical Identity and Nomenclature
The compound with the chemical structure featuring a benzoyl group attached to the nitrogen

of a 2-amino-3-chloropyridine is formally named according to IUPAC nomenclature.

IUPAC Name
The correct and systematic IUPAC name for the compound is N-(3-chloropyridin-2-
yl)benzamide.
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Due to the limited specific research on this compound, it has not acquired common or trivial

synonyms. Researchers may encounter it referenced by its systematic name or by a unique

compound identifier in chemical databases.

Chemical Structure
Figure 1. Chemical structure of N-(3-chloropyridin-2-yl)benzamide.

Physicochemical Properties (Predicted)
As experimental data for N-(3-chloropyridin-2-yl)benzamide is not readily available, the

following table summarizes its predicted physicochemical properties. These values are

calculated using computational models and provide a useful approximation for research

purposes.

Property Value Unit

Molecular Formula C₁₂H₉ClN₂O

Molecular Weight 232.67 g/mol

XLogP3 2.8

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Rotatable Bonds 1

Topological Polar Surface Area 41.6 Å²

Synthesis and Experimental Protocols
The synthesis of N-(3-chloropyridin-2-yl)benzamide can be achieved through a standard

amide coupling reaction. A proposed synthetic workflow is outlined below.

Starting Materials:
2-Amino-3-chloropyridine

Benzoyl Chloride

Amide Coupling Reaction
(e.g., Schotten-Baumann conditions)

Aqueous Workup
(Neutralization and Extraction)

Purification
(Recrystallization or Chromatography) N-(3-chloropyridin-2-yl)benzamide Characterization

(NMR, IR, Mass Spectrometry)
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Figure 2. Proposed synthetic workflow for N-(3-chloropyridin-2-yl)benzamide.

General Experimental Protocol for Amide Coupling
This protocol is a representative procedure for the synthesis of N-pyridyl benzamides and can

be adapted for the synthesis of N-(3-chloropyridin-2-yl)benzamide.

Materials:

2-Amino-3-chloropyridine

Benzoyl chloride

Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, Pyridine)

Aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Solvents for recrystallization or chromatography

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 2-amino-3-chloropyridine in the

anhydrous solvent.

Add the base to the solution and cool the mixture in an ice bath.

Slowly add benzoyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until completion

(monitored by TLC).
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Quench the reaction with water and separate the organic layer.

Wash the organic layer sequentially with aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from a suitable solvent system or by column

chromatography on silica gel.

Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry) to confirm its identity and purity.

Potential Biological Activity and Signaling Pathways
While there is no specific biological data for N-(3-chloropyridin-2-yl)benzamide, the broader

class of benzamide derivatives has been extensively studied and shown to exhibit a wide range

of pharmacological activities. This suggests that the target compound could be a candidate for

various screening programs.

Analog-Based Biological Profile
Antifungal and Insecticidal Activity: Several studies on benzamides substituted with pyridine-

linked 1,2,4-oxadiazoles have demonstrated significant fungicidal and larvicidal activities.[1]

[2][3]

Antiprotozoal Activity: N-(2-benzoxazol-2-ylphenyl)benzamides have been identified as novel

antileishmanial chemotypes, indicating the potential for benzamides in treating parasitic

diseases.[4]

Enzyme Inhibition: Certain benzamide derivatives have shown inhibitory activity against

enzymes like lipoxygenase, which could be relevant in cancer research.[5]

Given these precedents, a logical next step for a researcher who has synthesized N-(3-
chloropyridin-2-yl)benzamide would be to screen it for a variety of biological activities.
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Figure 3. Logical workflow for the biological evaluation of N-(3-chloropyridin-2-yl)benzamide.

Conclusion
N-(3-chloropyridin-2-yl)benzamide is a chemical entity with potential for further investigation

in the fields of medicinal chemistry and materials science. This technical guide provides a

foundational understanding of its chemical properties, a reliable method for its synthesis, and a

rationale for its potential biological evaluation based on the activities of structurally related

compounds. Researchers are encouraged to use this information as a starting point for their

own studies into this and other novel benzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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